molecular formula C21H28N2O3 B11308537 2-(3,4-dimethylphenoxy)-N-[2-(furan-2-yl)-2-(piperidin-1-yl)ethyl]acetamide

2-(3,4-dimethylphenoxy)-N-[2-(furan-2-yl)-2-(piperidin-1-yl)ethyl]acetamide

Cat. No.: B11308537
M. Wt: 356.5 g/mol
InChI Key: QTARATLWHMLJBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

    Chemical Structure: The compound’s chemical formula is C₁₉H₂₅NO₃.

    This compound combines a piperidine ring, a furan ring, and an acetamide group. The 3,4-dimethylphenoxy moiety adds further complexity.

    Purpose: It may serve as a pharmaceutical agent or have other applications.

  • Preparation Methods

      Synthetic Routes:

      Reaction Conditions:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

  • Mechanism of Action

      Targets and Pathways:

  • Comparison with Similar Compounds

      Similar Compounds:

    Remember that this compound’s applications and mechanisms are still areas of active research, and further studies are needed to fully understand its potential

    Properties

    Molecular Formula

    C21H28N2O3

    Molecular Weight

    356.5 g/mol

    IUPAC Name

    2-(3,4-dimethylphenoxy)-N-[2-(furan-2-yl)-2-piperidin-1-ylethyl]acetamide

    InChI

    InChI=1S/C21H28N2O3/c1-16-8-9-18(13-17(16)2)26-15-21(24)22-14-19(20-7-6-12-25-20)23-10-4-3-5-11-23/h6-9,12-13,19H,3-5,10-11,14-15H2,1-2H3,(H,22,24)

    InChI Key

    QTARATLWHMLJBN-UHFFFAOYSA-N

    Canonical SMILES

    CC1=C(C=C(C=C1)OCC(=O)NCC(C2=CC=CO2)N3CCCCC3)C

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.